Cas no 17429-00-4 (3-methoxycyclohexanone)

3-methoxycyclohexanone structure
3-methoxycyclohexanone structure
Product Name:3-methoxycyclohexanone
CAS No:17429-00-4
MF:C7H12O2
MW:128.168982505798
MDL:MFCD16039579
CID:1367636
PubChem ID:534824
Update Time:2025-04-20

3-methoxycyclohexanone Chemical and Physical Properties

Names and Identifiers

    • 3-methoxycyclohexanone
    • cyclohexanone, 3-methoxy-
    • 3-Methoxy-cyclohexanone
    • 3-methoxycyclohexan-1-one
    • MFCD16039579
    • EN300-154443
    • CS-0342560
    • SCHEMBL3438344
    • AKOS015996107
    • DA-23429
    • 3-Methoxy-cyclohexanon
    • SB13837
    • 17429-00-4
    • 3-methoxy-cyclo-hexanone
    • MDL： MFCD16039579
    • Inchi： 1S/C7H12O2/c1-9-7-4-2-3-6(8)5-7/h7H,2-5H2,1H3
    • InChI Key： VYUKCVLHGXBZDF-UHFFFAOYSA-N
    • SMILES： O(C)C1CC(CCC1)=O

Computed Properties

  • Exact Mass: 128.08376
  • Monoisotopic Mass: 128.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

3-methoxycyclohexanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM201510-1g
3-methoxycyclohexan-1-one
 17429-00-4 95%
1g
 $552 2021-06-15
TRC
M742448-10mg
3-Methoxy-cyclohexanone
 17429-00-4
10mg
 $ 50.00 2022-06-03
TRC
M742448-50mg
3-Methoxy-cyclohexanone
 17429-00-4
50mg
 $ 95.00 2022-06-03
TRC
M742448-100mg
3-Methoxy-cyclohexanone
 17429-00-4
100mg
 $ 160.00 2022-06-03
abcr
AB369312-1 g
3-Methoxy-cyclohexanone, 98%; .
 17429-00-4 98%
1g
 €390.00 2023-06-20
abcr
AB369312-5 g
3-Methoxy-cyclohexanone, 98%; .
 17429-00-4 98%
5g
 €1100.00 2023-06-20
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
10R0566-1g
3-Methoxy-cyclohexanone
 17429-00-4 97%
1g
 2968.15CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
10R0566-5g
3-Methoxy-cyclohexanone
 17429-00-4 97%
5g
 11855.63CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
10R0566-500mg
3-Methoxy-cyclohexanone
 17429-00-4 97%
500mg
 1908.1CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
10R0566-250mg
3-Methoxy-cyclohexanone
 17429-00-4 97%
250mg
 1382.31CNY 2021-05-08

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